Cas no 13629-73-7 (Benzene, 1-methoxy-2-propyl-)

• Product Name: Benzene, 1-methoxy-2-propyl-
• CAS No: 13629-73-7
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• MDL: MFCD02259754
• CID: 96689
• PubChem ID: 12523792
• Update Time: 2025-07-23

Benzene, 1-methoxy-2-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methoxy-2-propyl-
• 1-Methoxy-2-propylbenzene
• 1-methoxy-2-propyl-benzene
• 2-n-propylanisole
• 2-propyl-anisole
• CTK0F3887
• Methyl-(2-propyl-phenyl)-aether
• o-propylanisole
• SureCN158584
• AKOS006370417
• 13629-73-7
• 2-Propylphenol, methyl ether
• propylanisole
• 1-methoxy-2-(prop-1-yl)benzene
• SCHEMBL158584
• DTXSID30501292

• MDL： MFCD02259754
• Inchi： 1S/C10H14O/c1-3-6-9-7-4-5-8-10(9)11-2/h4-5,7-8H,3,6H2,1-2H3
• InChI Key： RQUBLQRVLBWBLZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CCC

Computed Properties

• Exact Mass: 150.10452
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Benzene, 1-methoxy-2-propyl-

Benzene, 1-methoxy-2-propyl- (CAS No. 13629-73-7): A Comprehensive Overview in Modern Chemical Research

Benzene, 1-methoxy-2-propyl- (CAS No. 13629-73-7) is a significant compound in the realm of organic chemistry, exhibiting unique structural and functional properties that make it valuable in various scientific and industrial applications. This introduction delves into the compound's chemical characteristics, synthesis methods, and its emerging role in contemporary research, particularly in pharmaceuticals and materials science.

The molecular structure of Benzene, 1-methoxy-2-propyl- consists of a benzene ring substituted with a methoxy group at the 1-position and an isopropyl group at the 2-position. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and interaction with biological systems. The presence of both electron-donating (methoxy) and electron-withdrawing (isopropyl) groups creates a balance that makes it a versatile intermediate in synthetic chemistry.

Recent advancements in synthetic methodologies have enabled more efficient production of Benzene, 1-methoxy-2-propyl-. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise functionalization of the benzene ring. These methods not only improve yield but also reduce the environmental impact by minimizing waste generation. Such innovations align with the growing emphasis on green chemistry principles in industrial applications.

In pharmaceutical research, Benzene, 1-methoxy-2-propyl- has garnered attention as a precursor for bioactive molecules. Its structural framework can be modified to develop compounds with potential therapeutic effects. For instance, derivatives of this compound have been explored as intermediates in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The methoxy and isopropyl groups provide handles for further chemical modifications, enabling the creation of libraries of compounds for high-throughput screening.

The compound's role extends beyond pharmaceuticals into materials science. Its aromatic core and alkyl substituents contribute to its solubility and compatibility with polymers, making it a candidate for use in specialty coatings and adhesives. Researchers are investigating its potential as a monomer or additive to enhance the performance characteristics of synthetic materials. This dual utility underscores the importance of Benzene, 1-methoxy-2-propyl- as a building block in multiple scientific disciplines.

The electronic properties of Benzene, 1-methoxy-2-propyl- also make it relevant in the field of organic electronics. The methoxy group can influence charge transport properties when incorporated into organic semiconductors or light-emitting diodes (OLEDs). Recent studies have demonstrated its effectiveness as an electron-donating moiety in conjugated polymers used for photovoltaic applications. This opens up new avenues for developing more efficient solar cells and optoelectronic devices.

Evaluation of Benzene, 1-methoxy-2-propyl- involves sophisticated analytical techniques to ascertain its purity and characterize its interactions. Nuclear magnetic resonance (NMR) spectroscopy is commonly employed to confirm its molecular structure, while mass spectrometry provides insights into fragmentation patterns. Additionally, computational chemistry methods such as density functional theory (DFT) are used to predict molecular properties like dipole moments and hydrogen bonding capabilities.

The safety profile of Benzene, 1-methoxy-2-propyl- is another critical aspect that researchers examine. While it does not fall under hazardous classifications such as flammability or toxicity at typical laboratory concentrations, proper handling protocols are still recommended to ensure safe usage. Storage conditions should be controlled to prevent degradation, particularly when exposed to light or air. These precautions are standard practice in chemical research laboratories worldwide.

The future prospects for Benzene, 1-methoxy-2-propyl- are promising, with ongoing research exploring new derivatives and applications. Collaborative efforts between academia and industry are likely to accelerate innovation in this field. As synthetic techniques evolve and our understanding of molecular interactions deepens, compounds like this will continue to play a pivotal role in advancing chemical science across multiple domains.